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Compound of Interest

Compound Name: Terbufos-sulfoxide

Cat. No.: B076248 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

Terbufos-sulfoxide, a highly toxic organophosphate compound. Adherence to these

procedural guidelines is critical to ensure personnel safety and environmental protection.

Terbufos-sulfoxide and its parent compound, terbufos, are classified as extremely hazardous

substances.[1][2]

Immediate Safety and Hazard Information
Terbufos-sulfoxide is fatal if swallowed, inhaled, or in contact with skin.[3][4] It is also very

toxic to aquatic life with long-lasting effects.[3][5] The phosphorylated metabolites of terbufos,

including terbufos sulfoxide and terbufos sulfone, are of comparable toxicity to the parent

compound.[6] Due to the acute toxicity, immediate and proper response to any exposure is

critical.

First Aid Measures:

If Inhaled: Move the person to fresh air immediately. If breathing has stopped, apply artificial

respiration. Call a physician or poison control center immediately.[3][7]

On Skin Contact: Take off all contaminated clothing immediately. Rinse the skin with plenty of

water or shower. Call a physician immediately.[3]
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On Eye Contact: Rinse out with plenty of water, ensuring to remove contact lenses if present.

[3]

If Swallowed: Immediately call a poison control center or doctor. Rinse mouth.[3][7] If the

person is conscious, give at most two glasses of water to drink.[3]

Quantitative Hazard and Toxicity Data
The following table summarizes key quantitative data related to the hazards of Terbufos-
sulfoxide and its parent compound.

Property Value / Classification Source(s)

GHS Hazard Statements

H300: Fatal if swallowedH310:

Fatal in contact with skinH330:

Fatal if inhaledH410: Very toxic

to aquatic life with long lasting

effects

[3][4]

GHS Hazard Class

Acute Toxicity, Oral (Category

1)Acute Toxicity, Dermal

(Category 1)Acute Toxicity,

Inhalation (Category 1)Aquatic

Hazard (Acute & Chronic,

Category 1)

[3]

Signal Word Danger [3][4][8]

Toxicity Class
WHO Class Ia (Extremely

Hazardous)
[1]

Acceptable Daily Intake (ADI) 0.00015 mg/kg bw/d [6]

Acute Reference Dose (ARfD) 0.00015 mg/kg bw [6]

Step-by-Step Disposal Protocol
Disposal of terbufos-sulfoxide is regulated under the Resource Conservation and Recovery

Act (RCRA) and must be handled as hazardous waste.[9] State and local laws may be more

stringent than federal requirements.[10]
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Step 1: Waste Identification and Segregation
Classify Waste: All terbufos-sulfoxide, including unused product, contaminated materials

(e.g., PPE, absorbent materials from spills), and empty containers, must be classified and

handled as acutely hazardous waste.

Segregate: Keep terbufos-sulfoxide waste separate from other chemical waste streams to

avoid unintended reactions.

Step 2: Required Personal Protective Equipment (PPE)
Before handling any waste, ensure the following PPE is worn:

Respiratory Protection: Use a self-contained breathing apparatus or appropriate respirator.[3]

Hand Protection: Wear chemical-resistant gloves.

Eye/Face Protection: Use safety glasses and a face shield.

Protective Clothing: Wear protective clothing to prevent skin contact.[3][5]

Step 3: Container Management
For Unused or Surplus Product:

Do not attempt to dispose of the chemical by pouring it down the drain or into sewers.[5][6]

Keep the product in its original, tightly closed container with the label intact.[7][10]

Store in a locked, secure, and well-ventilated area away from incompatible materials.[3][7]

For Empty Containers:

Triple-Rinse Immediately: As soon as the container is empty, triple-rinse it with a suitable

solvent (e.g., the solvent used in your experimental protocol).[11]

Collect Rinsate: The rinsate is also hazardous and must be collected for disposal. Do not

pour it down the drain.[10]
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Render Unusable: Puncture and crush the container to prevent reuse.[6][11]

Dispose as Hazardous Waste: Handle the rinsed, punctured container as hazardous waste

along with the chemical itself.[5]

Step 4: Spill and Leak Cleanup Protocol
Evacuate Area: Keep unnecessary personnel away from the spill.[7]

Ensure Ventilation: Use only in a well-ventilated area.

Contain Spill: For small spills, absorb with a non-combustible, inert material such as sand,

vermiculite, or dry earth.[7][12] For larger spills, dike the area to prevent spreading.[12] Do

not use combustible materials like sawdust.

Collect Waste: Carefully collect the absorbent material and place it into a sealed, properly

labeled container for hazardous waste disposal.[7][12]

Decontaminate Area: Clean the surface thoroughly to remove any residual contamination.[7]

Prevent Environmental Contamination: Do not allow spills to enter drains, sewers, or

waterways.[3][5][7]

Step 5: Final Disposal Procedure
Engage a Licensed Contractor: The only acceptable method for disposal is through a

licensed hazardous waste disposal contractor.[6][7]

Recommended Method: Incineration in a specialized, high-temperature facility is the

recommended disposal method to ensure complete destruction.[1][6][11]

Consult Local Authorities: Contact your institution's Environmental Health & Safety (EHS)

department or your local environmental agency to identify approved disposal contractors and

procedures.[10] Many states have "Clean Sweep" programs for pesticide disposal.[9]

Documentation: Maintain all records related to the disposal of the hazardous waste in

accordance with institutional and regulatory requirements.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of terbufos-
sulfoxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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